Cas no 78967-05-2 (3,4-Bis(4-methoxyphenyl)-5-methylisoxazole)
78967-05-2 structure
Product Name:3,4-Bis(4-methoxyphenyl)-5-methylisoxazole
CAS No:78967-05-2
MF:C18H17NO3
MW:295.332484960556
CID:2802222
PubChem ID:3954928
Update Time:2025-04-21
3,4-Bis(4-methoxyphenyl)-5-methylisoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3,4-di(p-methoxyphenyl)-5-methylisoxazol
- Oprea1_024171
- SCHEMBL2760349
- BDBM50531483
- 3,4-Bis(4-methoxyphenyl)-5-methylisoxazole
- DTXSID00398212
- 78967-05-2
- Isoxazole, 3,4-bis(4-methoxyphenyl)-5-methyl-
- CHEMBL4462870
- CKKXCPZQKHHECC-UHFFFAOYSA-N
-
- Inchi: 1S/C18H17NO3/c1-12-17(13-4-8-15(20-2)9-5-13)18(19-22-12)14-6-10-16(21-3)11-7-14/h4-11H,1-3H3
- InChI Key: CKKXCPZQKHHECC-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C2C=CC(=CC=2)OC)C(C2C=CC(=CC=2)OC)=N1
Computed Properties
- Exact Mass: 295.12084340g/mol
- Monoisotopic Mass: 295.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 44.5Ų
3,4-Bis(4-methoxyphenyl)-5-methylisoxazole Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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